3-(2,6-Difluorophenyl)-4-[[3-(trifluoromethyl)phenoxy]methyl]-1,3-thiazole-2-thione
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Overview
Description
The compound “3-(2,6-Difluorophenyl)-4-[[3-(trifluoromethyl)phenoxy]methyl]-1,3-thiazole-2-thione” is a complex organic molecule. It contains a thiazole ring, which is a heterocyclic compound that consists of a five-membered C3NS ring. The molecule also contains several fluorine atoms, which could potentially influence its reactivity and properties .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a thiazole ring, along with the difluorophenyl and trifluoromethyl groups. These groups could potentially influence the compound’s electronic structure and reactivity .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the thiazole ring and the difluorophenyl and trifluoromethyl groups. These groups could participate in various chemical reactions, depending on the conditions .Scientific Research Applications
Chemical Synthesis and Structural Investigations
Chemical Synthesis and Transformations : This compound has been explored in the synthesis of trifluoromethyl-substituted sulfur heterocycles, demonstrating the versatility of 3-(2,6-Difluorophenyl)-4-[[3-(trifluoromethyl)phenoxy]methyl]-1,3-thiazole-2-thione in chemical reactions (Mlostoń et al., 1996).
Structural Analysis : Studies have also been conducted to understand the crystal structure and molecular interactions of related thiazole compounds, providing insights into their chemical behavior and potential applications in material science (Li et al., 2005).
Biological Applications
Antimicrobial and Anti-inflammatory Potential : Research has shown that derivatives of thiazoles, similar to this compound, possess promising antimicrobial and anti-inflammatory properties (JagadeeshPrasad et al., 2015).
Cancer Research : Thiazole derivatives have also been explored for their potential in cancer therapy, with studies showing cytotoxic effects against cancer cell lines, indicating a potential avenue for therapeutic research (Banimustafa et al., 2013).
Material Science and Chemical Properties
Spectral and Luminescent Properties : Investigations into the spectral-luminescent properties of related thiazole compounds highlight their potential use in the development of new materials and sensors (Mikhailov et al., 2018).
Fluorophore Development : The study of fluorophores containing thiazoline structures similar to the compound can aid in the selective detection of metal ions like aluminium, which has applications in environmental monitoring and possibly in medical diagnostics (Lambert et al., 2000).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-(2,6-difluorophenyl)-4-[[3-(trifluoromethyl)phenoxy]methyl]-1,3-thiazole-2-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10F5NOS2/c18-13-5-2-6-14(19)15(13)23-11(9-26-16(23)25)8-24-12-4-1-3-10(7-12)17(20,21)22/h1-7,9H,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLDWHOCJLSYZAC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCC2=CSC(=S)N2C3=C(C=CC=C3F)F)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10F5NOS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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